Cas no 1037841-33-0 (Methyl 3-amino-6-bromo-5-chloro-2-methylbenzoate)
1037841-33-0 structure
Product Name:Methyl 3-amino-6-bromo-5-chloro-2-methylbenzoate
CAS No:1037841-33-0
MF:C9H9BrClNO2
MW:278.530260801315
CID:2862999
PubChem ID:59145910
Update Time:2025-04-21
Methyl 3-amino-6-bromo-5-chloro-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- F18701
- SCHEMBL3580891
- methyl3-amino-6-bromo-5-chloro-2-methylbenzoate
- Benzoic acid, 3-amino-6-bromo-5-chloro-2-methyl-, methyl ester
- 1037841-33-0
- GNURPWINHOCNCH-UHFFFAOYSA-N
- Methyl 3-amino-6-bromo-5-chloro-2-methylbenzoate
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- Inchi: 1S/C9H9BrClNO2/c1-4-6(12)3-5(11)8(10)7(4)9(13)14-2/h3H,12H2,1-2H3
- InChI Key: GNURPWINHOCNCH-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(C)=C1C(=O)OC)N)Cl
Computed Properties
- Exact Mass: 276.95052Da
- Monoisotopic Mass: 276.95052Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 52.3Ų
Methyl 3-amino-6-bromo-5-chloro-2-methylbenzoate Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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